Glycerol 2-phosphoglycerol

Specification

• CAS No.: 145094-05-9
• Molecular Formula: C9H15N3O2
• Molecular Weight: 246.15 g/mol
• IUPAC Name: 1,3-dihydroxypropan-2-yl 2,3-dihydroxypropyl hydrogen phosphate
• Standard InChI: InChI=1S/C6H15O8P/c7-1-5(10)4-13-15(11,12)14-6(2-8)3-9/h5-10H,1-4H2,(H,11,12)
• Standard InChI Key: XGZWQQYEKWDDAQ-UHFFFAOYSA-N
• SMILES: C(C(CO)OP(=O)(O)OCC(CO)O)O
• Canonical SMILES: C(C(CO)OP(=O)(O)OCC(CO)O)O

Introduction

Chemical Structure and Properties

Glycerol 2-phosphoglycerol features a phosphate group that bridges two glycerol molecules, creating a distinctive structure with multiple hydroxyl groups. This arrangement contributes to its physical and chemical properties.

Molecular Composition

The compound has the following fundamental characteristics:

Property	Value
Molecular Formula	C₆H₁₅O₈P
Average Molecular Weight	246.15 g/mol
Monoisotopic Molecular Weight	246.050454441 g/mol
CAS Number	145094-05-9

The structure consists of two glycerol moieties connected by a phosphate group, with the phosphate specifically linked at the 2-position of one glycerol unit. This arrangement creates a molecule with multiple hydroxyl groups that contribute to its hydrophilic properties.

Physical Properties

While complete physical property data is limited in the available research, some properties can be inferred from its structure:

Property	Value/Description
Physical State	Solid
Solubility	Likely water-soluble due to multiple hydroxyl groups
Charge	Contains a phosphate group that can be negatively charged at physiological pH

The compound's phosphate group and multiple hydroxyl functionalities suggest significant hydrophilicity and potential for hydrogen bonding, which would influence its interactions in biological systems.

Nomenclature and Identification

Chemical Names and Synonyms

Glycerol 2-phosphoglycerol is known by several names in scientific literature and chemical databases:

Name Type	Identifier
Common Name	Glycerol 2-phosphoglycerol
Systematic Name (9CI)	1,2,3-Propanetriol, 1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate]
Alternative Name	a,b'-Diglycerol phosphate
IUPAC Name	[(2R)-2,3-dihydroxypropoxy][(2S)-2,3-dihydroxypropoxy]phosphinic acid

Structural Identifiers

Several structural identifiers help uniquely identify this compound in chemical databases:

Identifier Type	Value
CAS Number	145094-05-9
InChI	InChI=1S/C6H15O8P/c7-1-5(9)3-13-15(11,12)14-4-6(10)2-8/h5-10H,1-4H2,(H,11,12)/t5-,6+

Relationship to Glycerophospholipids

Glycerol 2-phosphoglycerol is structurally related to glycerophospholipids, which are major components of biological membranes. Glycerophospholipids, also known as phosphoglycerides, are glycerol-based phospholipids that form the main structural components of cell membranes in eukaryotic organisms.

Structural Context

The relationship between glycerol 2-phosphoglycerol and membrane phospholipids provides context for understanding its potential biological significance:

• Glycerophospholipids typically contain two hydrocarbon chains attached to glycerol, with a polar head group consisting of a phosphate moiety

• These compounds exhibit amphipathic properties, with hydrophobic hydrocarbon tails and hydrophilic polar heads

• In biological membranes, glycerophospholipids organize into bilayers with polar heads facing the aqueous environment and non-polar tails pointing inward

Glycerol 2-phosphoglycerol shares structural elements with these membrane components, suggesting potential relevance to phospholipid metabolism or membrane biology.

Distinction from Related Compounds

Comparison with Glycerophosphoglycerol

Glycerophosphoglycerol represents another related compound with distinct characteristics:

Feature	Glycerol 2-phosphoglycerol	Glycerophosphoglycerol
Description	Specific phosphodiester with phosphate at 2-position	Substrate for glycerol and phosphate salvage in some organisms
Biological Role	Limited information in current research	Involved in glycerol and phosphate salvage pathways, particularly in E. coli
Function	Structural information limited	Participates in the salvage of glycerol and glycerol phosphates from phospholipid breakdown

Glycerophosphoglycerol plays significant roles in microbial metabolism, particularly in E. coli, where it participates in systems for the salvage of glycerophosphoryl diesters, including the Glp system and the Ugp system.

Research Considerations

The current scientific literature appears to contain limited specific information about glycerol 2-phosphoglycerol, suggesting several important research directions:

• Determination of its precise biological functions in various organisms

• Investigation of its role in lipid metabolism and membrane dynamics

• Development of analytical methods for its reliable detection and quantification

• Exploration of potential applications in biotechnology or pharmaceutical research

Advanced analytical techniques such as mass spectrometry coupled with chromatographic methods would likely be valuable for further characterizing this compound in biological samples.